Cas no 33900-15-1 (N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide)

• Product Name: N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide
• CAS No: 33900-15-1
• MF: C₂₀H₃₁N₃O₄
• MW: 377.477845430374
• CID: 2085921
• Update Time: 2025-05-26

N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide Chemical and Physical Properties

Names and Identifiers

• N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-phenylalaninamide
• LAKZMSJQUGGBBG-HOTGVXAUSA-N
• Boc-Leu-Phe-NH2
• L-Phenylalaninamide, N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-
• Tert-butyl N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]carba
• N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide

• Inchi： 1S/C20H31N3O4/c1-13(2)11-16(23-19(26)27-20(3,4)5)18(25)22-15(17(21)24)12-14-9-7-6-8-10-14/h6-10,13,15-16H,11-12H2,1-5H3,(H2,21,24)(H,22,25)(H,23,26)/t15-,16-/m0/s1
• InChI Key： LAKZMSJQUGGBBG-HOTGVXAUSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 508
• XLogP3: 2.9
• Topological Polar Surface Area: 111

Additional information on N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide

Recent Advances in the Study of N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide (CAS: 33900-15-1)

N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide (CAS: 33900-15-1) is a dipeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and peptide synthesis. This compound, characterized by its Boc-protected leucine and phenylalanine amide structure, serves as a crucial intermediate in the synthesis of more complex peptide-based therapeutics. Recent studies have explored its utility in various biochemical and pharmacological contexts, shedding light on its mechanisms of action and potential therapeutic benefits.

One of the key areas of research involving N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide is its role in the development of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Recent findings suggest that this dipeptide derivative can act as a scaffold for designing potent and selective protease inhibitors, particularly those targeting enzymes involved in inflammatory and neurodegenerative diseases. The Boc-protecting group enhances the stability of the compound, facilitating its use in synthetic pathways and improving its bioavailability.

In addition to its applications in protease inhibition, N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide has been investigated for its potential in drug delivery systems. Peptide-based drug delivery systems are increasingly being explored for their ability to enhance the targeted delivery of therapeutic agents while minimizing off-target effects. Recent studies have demonstrated that this compound can be conjugated with nanoparticles or liposomes to improve the delivery of hydrophobic drugs, thereby increasing their efficacy and reducing systemic toxicity. These advancements highlight the versatility of this dipeptide derivative in modern pharmaceutical formulations.

Another promising avenue of research involves the use of N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide in the synthesis of antimicrobial peptides (AMPs). AMPs are a class of naturally occurring molecules that exhibit broad-spectrum antimicrobial activity, making them potential candidates for combating antibiotic-resistant pathogens. Recent work has shown that modifications of this dipeptide can lead to the development of novel AMPs with enhanced stability and activity against multidrug-resistant bacteria. These findings underscore the importance of this compound in addressing the global challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the large-scale synthesis and application of N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel applications, ensuring that this compound continues to play a pivotal role in the advancement of chemical biology and pharmaceutical sciences.

In conclusion, N-(1,1-Dimethylethoxy)carbonyl-L-leucyl-L-phenylalaninamide (CAS: 33900-15-1) represents a versatile and valuable tool in the field of peptide-based drug development. Its applications in protease inhibition, drug delivery, and antimicrobial peptide synthesis highlight its broad utility and potential for future therapeutic innovations. As research progresses, this compound is expected to contribute significantly to the development of next-generation pharmaceuticals, addressing unmet medical needs and improving patient outcomes.